Cas no 2229323-67-3 (methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate)

• Product Name: methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate
• CAS No: 2229323-67-3
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6415702
• PubChem ID: 165822398
• Update Time: 2025-06-08

methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate
• EN300-1807428
• 2229323-67-3

• Inchi： 1S/C8H17NO2S/c1-11-8(10)5-7(6-9)3-4-12-2/h7H,3-6,9H2,1-2H3
• InChI Key： ONQNLAYPTVFHIZ-UHFFFAOYSA-N
• SMILES： S(C)CCC(CN)CC(=O)OC

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate

Comprehensive Overview of Methyl 3-(Aminomethyl)-5-(Methylsulfanyl)Pentanoate (CAS No. 2229323-67-3)

Methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate, identified by its CAS number 2229323-67-3, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This ester derivative features a unique combination of functional groups, including an aminomethyl moiety and a methylsulfanyl side chain, making it a versatile intermediate for synthetic applications. Its molecular structure, C₈H₁₇NO₂S, offers reactivity that aligns with modern drug discovery trends, particularly in the design of small-molecule therapeutics and peptide mimetics.

Recent advancements in precision medicine and targeted drug delivery have spurred interest in compounds like methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate. Researchers are exploring its potential as a building block for bioactive molecules, especially in modulating enzyme activity or receptor binding. The compound's thioether linkage (methylsulfanyl group) is particularly noteworthy, as it contributes to metabolic stability—a critical factor in prodrug development and ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From a synthetic chemistry perspective, the ester group in CAS 2229323-67-3 allows for straightforward derivatization, enabling the creation of customized analogs for structure-activity relationship (SAR) studies. This adaptability is crucial for addressing contemporary challenges in fragment-based drug design, where researchers seek to balance molecular complexity with drug-likeness. The compound's aminomethyl functionality further facilitates conjugation with targeting ligands or imaging probes, aligning with the growing demand for theranostic agents.

Environmental and regulatory considerations are increasingly shaping compound selection in research. Methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate offers advantages in this regard, as its structure avoids common toxicophores while maintaining synthetic utility. This balance makes it relevant to green chemistry initiatives, where the focus is on reducing hazardous waste and improving atom economy.

Analytical characterization of this compound typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently searched by researchers validating novel intermediates. The methylsulfanyl proton environment often produces distinctive signals in ¹H-NMR, serving as a diagnostic marker for compound purity—a key concern in quality-by-design (QbD) approaches.

In the context of high-throughput screening (HTS), derivatives of 2229323-67-3 have shown promise as scaffolds for libraries targeting protein-protein interactions (PPIs). This application resonates with current interests in undruggable targets, where traditional small molecules often fail. The compound's modular design allows rapid generation of diverse chemical space, addressing the need for hit-to-lead optimization strategies.

Storage and handling protocols for methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate emphasize standard laboratory practices, with recommendations for anhydrous conditions to preserve the integrity of both the ester and amine functionalities. Such practical considerations are frequently queried in research forums and chemical databases, reflecting the compound's growing adoption in synthetic workflows.

The commercial availability of CAS 2229323-67-3 through specialty chemical suppliers has expanded its accessibility to academic and industrial labs alike. This availability supports its use in cross-coupling reactions and multicomponent syntheses, techniques central to contemporary medicinal chemistry campaigns. Suppliers often highlight its role in lead compound generation, particularly for targets in neurodegenerative disease and metabolic disorder research.

Looking ahead, the trajectory for methyl 3-(aminomethyl)-5-(methylsulfanyl)pentanoate appears closely tied to innovations in catalytic amidation and biocatalysis. These methodologies align with the compound's reactive groups while addressing industry demands for sustainable synthesis. As AI-driven molecular design tools become more prevalent, the well-characterized properties of this intermediate position it as a valuable input for generative chemistry algorithms.